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For researchers, scientists, and drug development professionals navigating the complexities of
guantitative lipidomics, the choice of an internal standard is a critical determinant of data
accuracy and reliability. This guide provides a detailed comparison of the Avanti
UltimateSPLASH ONE mix with other commercially available alternatives, supported by
experimental data and standardized protocols to aid in the selection of the most appropriate
standard for your analytical needs.

Introduction to Internal Standards in Lipidomics

Quantitative lipidomics by mass spectrometry (MS) relies on the use of internal standards to
correct for variations inherent in the analytical workflow, from sample preparation to MS
analysis. Ideally, an internal standard should be a stable isotope-labeled analog of the analyte
of interest, added to the sample at a known concentration prior to extraction. This allows for the
normalization of analytical variability, including extraction efficiency, matrix effects, and
instrument response. The Avanti UltimateSPLASH ONE mix is a comprehensive, commercially
available internal standard solution designed to address the challenges of broad-spectrum lipid
guantification.
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Avanti UltimateSPLASH ONE: A Deep Dive

The Avanti UltimateSPLASH ONE is a meticulously characterized mixture of 69 deuterium-
labeled lipids, spanning 15 distinct lipid classes.[1] This comprehensive standard is designed
for broad applicability in high-throughput lipidomics workflows. A key feature of this mix is the
inclusion of a wide range of chain lengths and unsaturation variants within each lipid class,
which helps to control for differences in ionization and fragmentation efficiency between
different lipid species.[2][3] The standards are also designed to appear in spectral gaps,
minimizing interference with endogenous lipids.[2][3]

Quantitative Performance of a Comprehensive Internal
Standard Approach

A 2023 study published in Analytical Chemistry by Omic-Scale High-Throughput Quantitative
LC-MS/MS Approach for Circulatory Lipid Phenotyping in Clinical Research provides a robust
validation of a quantitative lipidomics workflow employing a comprehensive panel of 75
isotopically labeled standards, including those found in the UltimateSPLASH ONE mix.[4] This
study demonstrates the high precision and broad applicability of this approach for analyzing
complex biological samples.

The workflow achieved the quantification of 795 lipid species in human plasma with a median
intra-day precision of 8.5% and a median inter-day precision of 10.9% across multiple batches.
This level of precision is crucial for the reliable detection of subtle lipidomic changes in clinical
research and drug development.

Comparison with Alternative Commercial
Lipidomics Standards

While the Avanti UltimateSPLASH ONE offers extensive coverage, several other commercial
internal standard kits are available, each with its own set of features and intended applications.
Here, we compare UltimateSPLASH ONE with two prominent alternatives: the SCIEX
Lipidyzer™ Platform Kits and MilliporeSigma's LIPIDOMIX® Quantitative Mass Spec
Standards.
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At present, there is a lack of publicly available, direct head-to-head comparative studies that
evaluate the quantitative performance (i.e., linearity, LOD, LOQ) of these specific commercial
kits under identical experimental conditions. The selection of a particular kit will therefore
depend on the specific requirements of the study, including the desired lipid coverage, the
analytical platform being used, and budgetary considerations.

Experimental Protocols for High-Throughput
Quantitative Lipidomics

The following is a detailed experimental protocol adapted from the aforementioned Analytical
Chemistry publication, which utilizes a comprehensive internal standard mixture for high-
throughput quantitative lipidomics.
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Lipid Extraction

e To 10 pL of plasma, add 190 pL of a 1:1 (v/v) mixture of isopropanol and phosphate-buffered
saline containing the internal standard mix.

o Vortex for 10 seconds and incubate at 4°C for 30 minutes.
e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a new tube for LC-MS/MS analysis.

Liquid Chromatography

e Column: Waters ACQUITY UPLC BEH HILIC 1.7 pm, 2.1 x 100 mm

o Mobile Phase A: Acetonitrile/Acetone (9:1, v/v) with 0.1% formic acid and 10 mM ammonium
formate

o Mobile Phase B: Acetonitrile/Water (7:3, v/v) with 0.1% formic acid and 10 mM ammonium
formate

o Gradient: A linear gradient from 1% to 50% B over 8 minutes, followed by a 2-minute wash at
98% B and a 2-minute re-equilibration at 1% B.

e Flow Rate: 0.4 mL/min
e Column Temperature: 45°C

* Injection Volume: 2 pL

Mass Spectrometry

e Instrument: A triple quadrupole mass spectrometer equipped with a heated electrospray
ionization (HESI) source.

« lonization Mode: Positive and negative ion switching.

e Scan Type: Selected Reaction Monitoring (SRM).
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» Data Acquisition: Timed-SRM was used to monitor specific precursor-product ion transitions
for each lipid species and internal standard.

Visualizing the Lipidomics Workflow and Signaling
Pathways

To further clarify the experimental process and the broader context of lipid analysis, the
following diagrams have been generated using the Graphviz (DOT language).
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Caption: A generalized workflow for quantitative lipidomics analysis.
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Caption: Simplified overview of major lipid signaling pathways.

Conclusion

The Avanti UltimateSPLASH ONE mix, and similar comprehensive internal standard solutions,

represent a significant advancement in the field of quantitative lipidomics. By providing broad

coverage of lipid classes and species, these standards enable researchers to achieve high

levels of precision and accuracy in their analyses. While direct comparative data between
different commercial kits is currently limited, the detailed experimental protocols and
performance data available for comprehensive standard mixtures provide a strong foundation

for the design and implementation of robust quantitative lipidomics workflows. The choice of a
specific internal standard should be guided by the analytical goals, the sample type, and the

instrumentation available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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